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Actinoplanone E Actinoplanone E
Brand Name: Vulcanchem
CAS No.: 116229-70-0
VCID: VC0039025
InChI: InChI=1S/C31H29ClN2O10/c1-10(2)33-34-11(3)23(32)13-6-12-7-16-19-21(17(12)24(36)18(13)31(34)39)26(38)22-25(37)20-15(40-4)8-14(35)27(41-5)29(20)44-30(22)28(19)43-9-42-16/h6,14-16,27,35-36,38H,7-9H2,1-5H3
SMILES: CC1=C(C2=C(C(=C3C(=C2)CC4C5=C3C(=C6C(=C5OCO4)OC7=C(C6=O)C(CC(C7OC)O)OC)O)O)C(=O)N1N=C(C)C)Cl
Molecular Formula: C31H29ClN2O10
Molecular Weight: 625 g/mol

Actinoplanone E

CAS No.: 116229-70-0

Main Products

VCID: VC0039025

Molecular Formula: C31H29ClN2O10

Molecular Weight: 625 g/mol

Actinoplanone E - 116229-70-0

CAS No. 116229-70-0
Product Name Actinoplanone E
Molecular Formula C31H29ClN2O10
Molecular Weight 625 g/mol
IUPAC Name 8-chloro-3,22,28-trihydroxy-21,24-dimethoxy-7-methyl-6-(propan-2-ylideneamino)-14,16,19-trioxa-6-azaheptacyclo[15.11.1.02,11.04,9.013,29.018,27.020,25]nonacosa-1(29),2,4(9),7,10,17,20(25),27-octaene-5,26-dione
Standard InChI InChI=1S/C31H29ClN2O10/c1-10(2)33-34-11(3)23(32)13-6-12-7-16-19-21(17(12)24(36)18(13)31(34)39)26(38)22-25(37)20-15(40-4)8-14(35)27(41-5)29(20)44-30(22)28(19)43-9-42-16/h6,14-16,27,35-36,38H,7-9H2,1-5H3
Standard InChIKey RXQNODYVXOZZIK-UHFFFAOYSA-N
SMILES CC1=C(C2=C(C(=C3C(=C2)CC4C5=C3C(=C6C(=C5OCO4)OC7=C(C6=O)C(CC(C7OC)O)OC)O)O)C(=O)N1N=C(C)C)Cl
Canonical SMILES CC1=C(C2=C(C(=C3C(=C2)CC4C5=C3C(=C6C(=C5OCO4)OC7=C(C6=O)C(CC(C7OC)O)OC)O)O)C(=O)N1N=C(C)C)Cl
Synonyms Actinoplanone E
PubChem Compound 5492597
Last Modified Nov 11 2021
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